Cas no 19767-45-4 (Sodium 2-mercaptoethanesulfonate)

Sodium 2-mercaptoethanesulfonate Properties

Names and Identifiers

• sodium 2-mercaptoethanesulfonate
• 2-Mercaptoethanesulfonic acid sodium salt
• Mesna
• 2-Mercaptoethanesulphonicacid,sodiumsalt
• 2-Mercaptoethanesulfonic acid sodium salt,Coenzyme?M sodium salt,HS-CoM Na
• 2-Mercaptoethanesulfonic,Mesna
• coenzyme M sodium salt
• mesnaum
• MESNEX
• mesnum
• mistabron
• mitexan
• mucofluid
• sodium 2-Mercapto-ethanesulfonate
• sodium mercaptoethanesulfonate
• HS-CoM Na
• D 7093
• MesnaEp5
• UCB 3983
• Uromitexan
• Mistabronco
• Sodium 2-mercaptoethane sulfonate
• Mesnum [INN-Latin]
• Ethanesulfonic acid, 2-mercapto-, monosodium salt
• Natrium 2-mercaptoethansulfonat
• coenzyme M
• 2-Mercaptoethane sulfonate sodium
• 2-mercaptoethanesulfonic acid sodium
• sodium 2-sulfanylethane-1-sulfonate
• 2-Me
• MESNA
• Mucolene
• Prestwick_1005
• Spectrum2_000752
• KBio3_002565
• R05CB05
• SY073943
• Mesnex (TN)
• Uromitexan (TN)
• MESNA [USP MONOGRAPH]
• CCRIS 3712
• NCGC00258417-01
• CS-1364
• Mesna (Uromitexan, Mesnex)
• 2-Mercaptoethanesulfonic acid monosodium salt
• NCGC00094939-02
• CAS-19767-45-4
• Mexan
• 19767-45-4
• CHEBI:31824
• DTXCID103264
• EINECS 243-285-9
• HMS3715H05
• mercaptoethane sulfonate
• HMS502F17
• SMR000059219
• Ausobronc
• DTXCID50809
• NCGC00181166-01
• Sodium 2-Mercaptoethanesulphonate
• Tox21_112767_1
• HMS3655M06
• HY-13679
• Mesna [USAN:USP:INN:BAN]
• MESNA [USAN]
• NSC-113891
• mercaptoethanesulfonate
• Mesnil
• MESNA [MI]
• MESNA [WHO-DD]
• MESNA [ORANGE BOOK]
• EN300-49858
• AKOS006220661
• MLS001333251
• Tox21_200863
• NCGC00094939-01
• NC00648
• MESNA (USP IMPURITY)
• MESNA [INN]
• UNII-NR7O1405Q9
• MESNA (MART.)
• HMS3259D13
• AB01274734-01
• 2-Mercaptoethanesulfonate, sodium
• Filesna
• sodium 2-mercaptoethane-1-sulfonate
• MESNA [USP IMPURITY]
• MLS001333252
• V03AF01
• Tox21_112767
• Spectrum5_001174
• D-7093
• HMS2092N09
• Q-201713
• MESNA (USP MONOGRAPH)
• Mesna; Sodium 2-sulfanylethanesulfonate
• DTXSID8023264
• MESNA [VANDF]
• BDBM50247978
• CHEMBL975
• BCP14384
• Q424997
• NR7O1405Q9
• NSC 113891
• Ethanesulfonic acid, 2-mercapto-, sodium salt (1:1)
• Sodium2-mercaptoethanesulfonate
• AS-13260
• W-60283
• 2-Mercaptoethanesulfonate, Sodium Salt
• GLXC-03036
• AC-6011
• SPECTRUM1502014
• Spectrum4_000041
• KBioGR_000501
• HMS2236L05
• DTXSID1020809
• 2-mercaptoethanesulphonic acid sodium salt
• DB-044962
• NCGC00178318-04
• sodium;2-sulfanylethanesulfonate
• Mesna (JAN/USP/INN)
• Z594284202
• SCHEMBL7993
• SODIUM 2-SULPHANYLETHANESULPHONATE
• MESNA [JAN]
• s1735
• MESNA [MART.]
• SPBio_000764
• M0913
• HMS1921D10
• MESNA (EP MONOGRAPH)
• AKOS015960755
• MESNA [EP MONOGRAPH]
• Spectrum3_001483
• Mesna Injection
• Sodium 2-mercaptoethanesulfonate;Mesnum
• MFCD00007535
• 2-Mercapto-ethan-sulfonsaeure, natrium-salz
• CCG-40134
• MLS001074691
• SW199618-2
• D01459
• 2-Mercaptoethanesulphonate, Sodium
• NSC113891
• HMS3372M11
• +Expand

• MDL： MFCD00007535
• InChIKey： XOGTZOOQQBDUSI-UHFFFAOYSA-M
• Inchi： 1S/C2H6O3S2.Na/c3-7(4,5)2-1-6;/h6H,1-2H2,(H,3,4,5);/q;+1/p-1
• SMILES： S(C([H])([H])C([H])([H])S[H])(=O)(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 163.95800
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 2
• Monoisotopic Mass: 163.958
• Heavy Atom Count: 8
• Complexity: 123
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 66.6

Experimental Properties

• LogP: 0.54220
• PSA: 104.38000
• Merck: 5909
• Water Partition Coefficient: Soluble in water. Also soluble in methanol, DMSO (33 mg/ml) and ethanol (<1 mg/ml).
• Melting Point: 259-275°C
• Color/Form: White crystalline or crystalline powder. Smell of sulfur dioxide
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
• Solubility: Soluble in water and glycerol, slightly soluble in ethanol, the aqueous solution is acidic.

Sodium 2-mercaptoethanesulfonate Security Information

• Symbol: GHS07
• RTECS：KI7968000
• WGK Germany：2
• Safety Term：S26;S36
• Safety Instruction： S26-S36
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Prompt：warning
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Risk Phrases： 36/37/38
• Signal Word：Warning
• Toxicity：LD50 in male, female mice, male, female rats (mg/kg): 1887, 2048, 2098, 1683 i.v.; 2005, 2098, 1529, 1251 i.p.; 6102, >7200, 4440, 4679 orally (Brock)

Sodium 2-mercaptoethanesulfonate Customs Data

• HS CODE：2930909090
• Customs Data：

  China Customs Code:

  2930909090

  Overview:

  2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%